Cas no 2228435-80-9 (2-amino-3-(1,4-dimethyl-1H-pyrazol-3-yl)-2-methylpropan-1-ol)

• Product Name: 2-amino-3-(1,4-dimethyl-1H-pyrazol-3-yl)-2-methylpropan-1-ol
• CAS No: 2228435-80-9
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 6061022
• PubChem ID: 165782995
• Update Time: 2025-07-23

2-amino-3-(1,4-dimethyl-1H-pyrazol-3-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(1,4-dimethyl-1H-pyrazol-3-yl)-2-methylpropan-1-ol
• 2228435-80-9
• EN300-1727358

• Inchi： 1S/C9H17N3O/c1-7-5-12(3)11-8(7)4-9(2,10)6-13/h5,13H,4,6,10H2,1-3H3
• InChI Key： XPVJBZRRYICXFM-UHFFFAOYSA-N
• SMILES： OCC(C)(CC1C(C)=CN(C)N=1)N

Computed Properties

• Exact Mass: 183.137162174g/mol
• Monoisotopic Mass: 183.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-amino-3-(1,4-dimethyl-1H-pyrazol-3-yl)-2-methylpropan-1-ol

Introduction to 2-amino-3-(1,4-dimethyl-1H-pyrazol-3-yl)-2-methylpropan-1-ol (CAS No. 2228435-80-9)

2-amino-3-(1,4-dimethyl-1H-pyrazol-3-yl)-2-methylpropan-1-ol is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. Its molecular structure, featuring a pyrazole core and an amino functional group, positions it as a versatile building block for the development of novel therapeutic agents. The compound's unique chemical properties make it a valuable candidate for further exploration in drug discovery and medicinal chemistry.

The CAS No. 2228435-80-9 provides a unique identifier for this chemical substance, ensuring precise referencing in scientific literature and industrial applications. This numbering system is maintained by the Chemical Abstracts Service, a division of the American Chemical Society, and is widely recognized in the global scientific community.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 2-amino-3-(1,4-dimethyl-1H-pyrazol-3-yl)-2-methylpropan-1-ol with increasing accuracy. Molecular docking studies suggest that this compound may interact with various biological targets, including enzymes and receptors involved in metabolic pathways. Such interactions are crucial for understanding its potential therapeutic applications.

The pyrazole moiety in the molecular structure of 2-amino-3-(1,4-dimethyl-1H-pyrazol-3-yl)-2-methylpropan-1-ol is particularly noteworthy. Pyrazoles are heterocyclic compounds known for their broad spectrum of biological activities. They have been extensively studied for their roles in antimicrobial, anti-inflammatory, and anticancer therapies. The presence of dimethyl groups at the 1,4 positions enhances the compound's stability and reactivity, making it an attractive scaffold for medicinal chemists.

In vitro studies have begun to explore the pharmacological properties of this compound. Preliminary results indicate that 2-amino-3-(1,4-dimethyl-1H-pyrazol-3-yl)-2-methylpropan-1-ol exhibits promising activity against certain disease-related targets. These findings align with the growing interest in pyrazole derivatives as potential therapeutic agents.

The synthesis of 2-amino-3-(1,4-dimethyl-1H-pyrazol-3-yl)-2-methylpropan-1-ol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the process. These techniques not only improve efficiency but also enhance the scalability of production.

Industrial applications of this compound are still in the early stages, but its potential is vast. Pharmaceutical companies are increasingly investing in research to develop novel drugs based on heterocyclic compounds like pyrazoles. The structural versatility of 2-amino-3-(1,4-dimethyl-1H-pyrazol-3-yl)-2-methylpropan-1-ol makes it a valuable asset in drug design libraries.

The role of computational modeling in drug discovery cannot be overstated. By leveraging powerful algorithms and high-performance computing resources, researchers can simulate the interactions between 2-amino-3-(1,4-dimethyl-H-pyrazol -3 -yl)-2-methylpropan - 1 - ol and biological targets with remarkable precision. This approach accelerates the identification of lead compounds and reduces the time-to-market for new therapeutics.

Future research directions include exploring the pharmacokinetic properties of this compound and its derivatives. Understanding how 2-amino - 3 - ( 14 - dimeth yl - 11 H - pyraz ol - 3 yl ) - 22 methyl propan - 11 ol is absorbed, distributed, metabolized, and excreted will provide critical insights into its potential clinical utility.

The development of novel synthetic routes to CAS No. 2228435 - 80 - 9 is another area of active investigation. Researchers are seeking ways to improve yield and reduce waste without compromising quality. Green chemistry principles are being integrated into these efforts to ensure sustainability.

Collaborative efforts between academia and industry are essential for advancing the field of medicinal chemistry. By combining expertise in organic synthesis, computational biology, and pharmacology, scientists can accelerate the discovery and development of new drugs based on compounds like 2-amino - 3 - (14-dimeth yl-H-p yraz ol - 31 yl) -22 methyl propan -11 ol.

The global demand for innovative therapeutic agents continues to grow as populations age and new diseases emerge. Compounds like CAS No. 2228435 -8090 represent hope for addressing unmet medical needs through targeted drug design.